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Compound of Interest

Compound Name: lloperidone metabolite P88-d3

Cat. No.: B12372553

For researchers, scientists, and drug development professionals handling lloperidone
metabolite P88-d3, ensuring safe and compliant disposal is a critical component of laboratory
operations. While specific disposal protocols for the deuterated metabolite P88-d3 are not
explicitly detailed in publicly available literature, a comprehensive disposal plan can be
formulated by leveraging the safety data for its non-deuterated counterpart, lloperidone
metabolite P88, and adhering to general principles of chemical and pharmaceutical waste
management.

Hazard Profile and Safety Precautions

lloperidone metabolite P88 is classified as harmful if swallowed.[1] The following table
summarizes key safety information derived from the Safety Data Sheet (SDS) for lloperidone
metabolite P88. Researchers handling P88-d3 should operate under the assumption of a
similar hazard profile.
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Hazard Classification & Precautionary
Statements

Handling & First Aid Measures

GHS Classification: Acute toxicity - oral,
Category 4 (H302: Harmful if swallowed)[1]

General Handling: Wash thoroughly after
handling. Do not eat, drink, or smoke when

using this product.[1]

Signal Word: Warning[1]

After Swallowing: If swallowed, call a poison

center/doctor if you feel unwell. Rinse mouth.[1]

Primary Irritant Effect: No irritant effect on skin

or eyes.[1]

After Inhalation: Supply fresh air; consult a

doctor in case of complaints.[1]

Sensitization: No sensitizing effects known.[1]

After Skin Contact: Generally, the product does

not irritate the skin.[1]

Carcinogenicity: Not listed by IARC, NTP, or
OSHA-Ca.[1]

After Eye Contact: Rinse opened eye for several

minutes under running water.[1]

Step-by-Step Disposal Protocol

The proper disposal of lloperidone metabolite P88-d3 must be conducted in accordance with

local, regional, and national regulations for chemical and pharmaceutical waste.[1][2] The

following procedure outlines the necessary steps to ensure safe and compliant disposal.

1. Waste ldentification and Segregation:

o Treat lloperidone metabolite P88-d3 as a non-hazardous chemical waste unless otherwise

specified by local regulations or institutional policies.

e Segregate waste containing P88-d3 from other waste streams, such as sharps, biohazards,

and radioactive waste.

2. Containerization:

o Use a designated, compatible, and properly sealed waste container for all materials

contaminated with P88-d3, including unused product, solutions, and contaminated labware

(e.q., pipette tips, vials).
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e The container should be clearly labeled as "Hazardous Waste" or "Chemical Waste" in
accordance with institutional guidelines.[3]

3. Labeling:

e The waste container label must include:

[¢]

The full chemical name: "lloperidone metabolite P88-d3"

o

The concentration and quantity of the waste.

The date of accumulation.

[e]

o

The name of the principal investigator or laboratory contact.

[¢]

Any associated hazard warnings (e.g., "Harmful if Swallowed").
4. Storage:

o Store the sealed and labeled waste container in a designated satellite accumulation area
within the laboratory.

e This area should be secure and away from general laboratory traffic to prevent accidental
spills or exposure.

5. Disposal Request and Collection:

» Contact your institution's Environmental Health and Safety (EHS) department or the
equivalent office to arrange for the collection and disposal of the chemical waste.[2][4]

e Provide the EHS department with all necessary information about the waste, as detailed on
the label.

e Do not dispose of lloperidone metabolite P88-d3 down the drain or in the regular trash.[5]

Disposal Workflow
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The following diagram illustrates the decision-making process and workflow for the proper

disposal of lloperidone metabolite P88-d3.

lloperidone Metabolite P88-d3 Disposal Workflow
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Caption: Disposal workflow for lloperidone metabolite P88-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372553?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

